Cas no 53067-09-7 (Cyclohexanepropanol, 2-hydroxy-)

• Product name: Cyclohexanepropanol, 2-hydroxy-
• CAS No: 53067-09-7
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 358121
• PubChem ID: 566185

Cyclohexanepropanol, 2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanepropanol, 2-hydroxy-
• 2-(3-hydroxypropyl)cyclohexan-1-ol
• DTXSID90340629
• 2-(3-Hydroxy-propyl)-cyclohexanol
• PBZREJKPWKGCSH-UHFFFAOYSA-N
• 53067-09-7
• AKOS017976609
• SCHEMBL1160732

• Inchi： InChI=1S/C9H18O2/c10-7-3-5-8-4-1-2-6-9(8)11/h8-11H,1-7H2
• InChI Key： PBZREJKPWKGCSH-UHFFFAOYSA-N
• SMILES： OCCCC1CCCCC1O

Computed Properties

• Exact Mass: 158.13074
• Monoisotopic Mass: 158.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų
• XLogP3: 1.3

Experimental Properties

• PSA: 40.46